Cas no 19056-49-6 (2-(Iodomethyl)-5-methyloxolane)

• Product Name: 2-(Iodomethyl)-5-methyloxolane
• CAS No: 19056-49-6
• MF: C₆H₁₁IO
• MW: 226.055414438248
• CID: 2659554
• PubChem ID: 558946
• Update Time: 2025-06-20

2-(Iodomethyl)-5-methyloxolane Chemical and Physical Properties

Names and Identifiers

• 2-(iodomethyl)-5-methyloxolane
• 2-(IODOMETHYL)-5-METHYLTETRAHYDROFURAN
• 2-Iodomethyl-5-methyltetrahydrofuran
• UORBAIPDXXLMMX-UHFFFAOYSA-N
• 2-methyl-5-iodomethyltetrahydrofuran
• NE15146
• Furan, tetrahydro-2-(iodomethyl)-5-methyl-
• 2-(Iodomethyl)-5-methyloxolane

• Inchi： 1S/C6H11IO/c1-5-2-3-6(4-7)8-5/h5-6H,2-4H2,1H3
• InChI Key： UORBAIPDXXLMMX-UHFFFAOYSA-N
• SMILES： ICC1CCC(C)O1

Computed Properties

• Exact Mass: 225.98546g/mol
• Monoisotopic Mass: 225.98546g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 74.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 9.2
• XLogP3: 2.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Tetrahydrofurans Tetrahydrofurans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Tetrahydrofurans

Additional information on 2-(Iodomethyl)-5-methyloxolane

Professional Introduction to 2-(Iodomethyl)-5-methyloxolane (CAS No. 19056-49-6)

2-(Iodomethyl)-5-methyloxolane, identified by its Chemical Abstracts Service (CAS) number 19056-49-6, is a significant compound in the realm of organic synthesis and pharmaceutical research. This oxolane derivative features a unique structural configuration that makes it a valuable intermediate in the development of various chemical entities, particularly in medicinal chemistry. The presence of both an iodomethyl group and a methyl-substituted oxygen atom imparts distinct reactivity, enabling its application in diverse synthetic pathways.

The compound’s molecular framework, characterized by a five-membered ring with an iodine substituent at the 2-position and a methyl group at the 5-position, facilitates its role as a versatile building block. In recent years, 2-(Iodomethyl)-5-methyloxolane has garnered attention for its utility in constructing complex molecular architectures, including heterocyclic compounds and functionalized alkanes. Its reactivity is particularly noteworthy in cross-coupling reactions, where the iodomethyl moiety serves as an excellent leaving group, facilitating the formation of carbon-carbon bonds under palladium-catalyzed conditions.

One of the most compelling applications of 2-(Iodomethyl)-5-methyloxolane lies in its use as a precursor in the synthesis of pharmacologically active molecules. Researchers have leveraged its structural features to develop novel analogs with potential therapeutic benefits. For instance, recent studies have demonstrated its incorporation into scaffolds mimicking natural products, which exhibit promising biological activities. The compound’s ability to undergo facile modifications allows chemists to fine-tune its properties, making it an indispensable tool in drug discovery pipelines.

Advances in synthetic methodologies have further expanded the utility of 2-(Iodomethyl)-5-methyloxolane. Modern techniques, such as transition-metal-catalyzed reactions and organometallic chemistry, have enabled more efficient and selective transformations of this compound. These innovations have not only streamlined its production but also opened new avenues for exploring its derivatives. For example, palladium-catalyzed borylation and stannylation reactions using 2-(Iodomethyl)-5-methyloxolane have yielded valuable intermediates for further functionalization.

The pharmaceutical industry has been particularly keen on exploring the potential of 2-(Iodomethyl)-5-methyloxolane due to its role in generating novel drug candidates. Its incorporation into heterocyclic systems has led to compounds with anti-inflammatory, antimicrobial, and anticancer properties. Moreover, the compound’s compatibility with modern drug design principles, such as modularity and diversity-oriented synthesis (DOS), makes it a preferred choice for medicinal chemists seeking to develop next-generation therapeutics.

In academic research, 2-(Iodomethyl)-5-methyloxolane has been employed to investigate fundamental aspects of organic chemistry. Its participation in various reaction mechanisms has provided insights into catalytic processes and molecular reactivity. These studies not only enhance our understanding of chemical transformations but also contribute to the development of greener synthetic routes. The compound’s versatility ensures that it remains relevant across multiple disciplines, from academic laboratories to industrial settings.

The future prospects of 2-(Iodomethyl)-5-methyloxolane are bright, with ongoing research uncovering new applications and refining existing ones. As synthetic chemistry continues to evolve, this compound is expected to play an even more pivotal role in constructing complex molecules with societal benefits. Its adaptability and reactivity ensure that it will remain a cornerstone in both academic investigations and industrial applications for years to come.